N-[[4-(2-methoxyphenyl)-5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide

• IUPAC Name: N-[[4-(2-methoxyphenyl)-5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C31H28N6O4S2/c1-20-11-13-21(14-12-20)24-17-22(27-10-6-16-42-27)35-37(24)29(38)19-43-31-34-33-28(18-32-30(39)26-9-5-15-41-26)36(31)23-7-3-4-8-25(23)40-2/h3-16,24H,17-19H2,1-2H3,(H,32,39)
• InChI Key: CDCYBAXRLADJHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC(=NN2C(=O)CSC3=NN=C(N3C4=CC=CC=C4OC)CNC(=O)C5=CC=CO5)C6=CC=CS6
• Molecular Formula: C31H28N6O4S2
• Molecular Weight: 612.7 g/mol

Description

N-[[4-(2-methoxyphenyl)-5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide is a useful research compound. Its molecular formula is C31H28N6O4S2 and its molecular weight is 612.72. The purity is usually 95%.
BenchChem offers high-quality N-[[4-(2-methoxyphenyl)-5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[[4-(2-methoxyphenyl)-5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Applications

Several studies have explored the synthesis and evaluation of compounds with structural motifs similar to the query compound for their antibacterial activity. For instance, derivatives of 1,3,4-oxadiazoles and 1,2,4-triazoles have been synthesized and tested for their antibacterial effectiveness. These compounds are noted for their potential in combating bacterial infections due to their structural diversity and biological activity (Aghekyan et al., 2020; Başoğlu et al., 2013).

Anticancer Applications

The pharmacophore hybridization approach is commonly employed in designing drug-like small molecules with anticancer properties. Research efforts have led to the synthesis of novel non-condensed pyrazoline-bearing hybrid molecules with thiadiazole and dichloroacetic acid moieties, showing promising anticancer activity in vitro (Yushyn et al., 2022). Similarly, the synthesis of novel 3-[(4-methoxyphenyl)amino]propanehydrazide derivatives has been linked to significant antioxidant and anticancer activity, highlighting the potential therapeutic applications of these compounds (Tumosienė et al., 2020).

Antifungal Applications

The synthesis of novel heterocyclic compounds, including 1,2,4-triazole derivatives, has also been investigated for their antifungal properties. These studies aim to develop new therapeutic agents that can effectively target fungal pathogens, contributing to the treatment of fungal infections (Patel et al., 2015; Sahin et al., 2012).